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Introduction

YM-08 is a derivative of the Hsp70 inhibitor MKT-077, designed to have improved blood-brain
barrier permeability.[1] It serves as a valuable tool for investigating the therapeutic potential of
Hsp70 inhibition in neurodegenerative diseases, such as tauopathies, and in cancer.[1][2] YM-
08 binds to members of the Heat shock protein 70 (Hsp70) family, including Hsc70 and Hsp72,
thereby modulating their chaperone activity.[1] These application notes provide detailed
protocols for characterizing the binding of YM-08 to Hsp70 proteins and for assessing its
activity in cell-based assays.

Data Presentation

Table 1: In Vitro Binding Affinity of YM-08 to Hsp70 Family Proteins
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Binding Affinity

Target Protein Assay Method Reference
(KD)
Biolayer
Hsc70 (NBD) ~4 UM [1]
Interferometry (BLI)
Biolayer
Hsp72 (HSPA1) ~2 uM [1]

Interferometry (BLI)

Table 2: Cellular Activity of YM-08

Cell Line Assay Endpoint Value Reference
Medullary
Thyroid o >40-fold higher
) Cell Viability IC50 [2]
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Slices Tau Reduction [1]
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Signaling Pathways

The following diagrams illustrate the key signaling pathways involving Hsp70 that are relevant
to the application of YM-08.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ym-08-in-protein-binding-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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